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Chlorophenyl)ethyl]piperazine

CAS No.: 512775-15-4

Cat. No.: B2882448

Get Quote
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Technical Safety Guide: 1-[1-(2-Chlorophenyl)ethyl]piperazine

CAS Registry Number: 512775-15-4 Molecular Formula: C12H17CIN2 Molecular Weight: 224.73
g/mol [1]

Part 1: Chemical Profile & Therapeutic Relevance[2]

1.1 Identity & Context 1-[1-(2-Chlorophenyl)ethyl]piperazine is a specialized heterocyclic
intermediate used primarily in the synthesis of pharmaceutical agents targeting the central
nervous system (CNS). Structurally, it is a piperazine derivative characterized by a chiral ethyl
bridge linking the piperazine ring to a 2-chlorophenyl moiety.

1.2 Structural Activity Relationship (SAR) & Risks Unlike simple phenylpiperazines (e.g.,
mCPP), the addition of the ethyl group at the benzylic position introduces a chiral center and
increases lipophilicity.

e Pharmacophore Implication: This structural motif is often associated with high-affinity binding
to monoamine transporters (SERT, DAT, NET) and serotonin receptors. Consequently,
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accidental exposure may result in potent psychoactive or sympathomimetic effects,

necessitating handling protocols similar to potent active pharmaceutical ingredients (APIs).

o Chemical Reactivity: The secondary amine on the piperazine ring is a nucleophile, making

the compound prone to forming salts with atmospheric CO2 (carbamates) or reacting

violently with strong oxidizing agents.

Part 2: GHS Hazard Forensics

2.1 Hazard Classification (GHS) Based on structural analogs and UN transport data (UN 1759),
this compound is classified as Corrosive/Severe Irritant.

Hazard Class Category Hazard Statement Code
i Causes severe skin
Skin
] o 1B burns and eye H314
Corrosion/Irritation
damage.[2]
Acute Toxicity (Oral) 4 Harmful if swallowed. H302
e May cause allergy or
Sensitization
) 1 asthma symptoms.[2] H334
(Resp/Skin)
[3]
Aquatic Toxicity 3 Harmful to aquatic life.  H402

2.2 Critical Risk Analysis

o Corrosivity: The free base form is highly alkaline (pKa ~9-10). Direct contact with mucous

membranes causes immediate saponification of lipids and protein denaturation, leading to

irreversible tissue damage.

¢ Unknown Systemic Toxicity: As a research chemical, specific LD50 data is often absent.

Researchers must assume high potency. The "ethyl" linker often enhances blood-brain

barrier penetration compared to its des-ethyl analogs.
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Part 3: Operational Control & Engineering
Safeguards

3.1 Engineering Controls Handling must occur within a Class 1l Biological Safety Cabinet (BSC)
or a Chemical Fume Hood with a face velocity of 80-100 fpm.

3.2 Personal Protective Equipment (PPE) Matrix

e Respiratory: N95 (minimum) for solid handling; Half-mask with organic vapor/acid gas
cartridges if heating or generating aerosols.

o Dermal: Double-gloving strategy. Inner layer: Nitrile (4 mil); Outer layer: Nitrile (8 mil) or
Neoprene.

e Ocular: Chemical splash goggles and face shield when handling >1g or liquid formulations.

3.3 Safe Handling Workflow (DOT Visualization)
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Click to download full resolution via product page

Figure 1: Standard Operating Procedure for handling corrosive piperazine intermediates.

Part 4: Emergency Response Algorithms
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4.1 Exposure Response Logic Immediate action is required for corrosive exposures. The
"neutralization” myth (using vinegar on alkali burns) is dangerous; dilution is the only safe first
aid.

4.2 Spills & Decontamination

e Solid Spill: Do not dry sweep. Cover with a distinct color absorbent pads (to visualize
boundary), dampen slightly with inert oil or excessive water (if safe) to prevent dust, and
scoop into a hazardous waste container.

 Liquid Spill: Absorb with vermiculite or sand. Do not use sawdust (fire hazard with potential
oxidizers).

4.3 Emergency Decision Tree (DOT Visualization)
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Figure 2: Triage protocol for acute exposure to 1-[1-(2-Chlorophenyl)ethyl]piperazine.

Part 5: Storage & Stability

5.1 Stability Profile

e Hygroscopic: The compound attracts moisture. Storage in a desiccator is mandatory to
prevent hydrolysis or clumping.
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e Air Sensitive: Secondary amines can oxidize. Store under inert gas (Argon/Nitrogen) if
possible.

5.2 Quantitative Storage Data

Parameter Specification Rationale
Temperature 2-8°C (Refrigerated) Retards oxidative degradation.
Atmosphere Inert (N2/Ar) Prevents carbonate formation.

Protects from potential

Container Amber Glass ]
photodegradation.
Shelf Life 24 Months If seal remains unbroken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [safety data sheet (SDS) for 1-[1-(2-
Chlorophenyl)ethyl]piperazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2882448/docs#safety-data-sheet-sds-for-1-1-2-
chlorophenyl-ethyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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